Cas no 1824287-15-1 (2H-Pyran, 4,4-difluorotetrahydro-)

• Product Name: 2H-Pyran, 4,4-difluorotetrahydro-
• CAS No: 1824287-15-1
• MF: C₅H₈F₂O
• MW: 122.113228797913
• MDL: MFCD22372087
• CID: 5220980
• PubChem ID: 58056804
• Update Time: 2025-05-19

2H-Pyran, 4,4-difluorotetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 4,4-difluorotetrahydro-

• MDL： MFCD22372087
• Inchi： 1S/C5H8F2O/c6-5(7)1-3-8-4-2-5/h1-4H2
• InChI Key： ZPYYEARLEQLCSU-UHFFFAOYSA-N
• SMILES： C1OCCC(F)(F)C1

Additional information on 2H-Pyran, 4,4-difluorotetrahydro-

Recent Advances in the Application of 2H-Pyran, 4,4-difluorotetrahydro- (CAS: 1824287-15-1) in Chemical Biology and Pharmaceutical Research

The compound 2H-Pyran, 4,4-difluorotetrahydro- (CAS: 1824287-15-1) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural and electronic properties. This heterocyclic compound, characterized by its difluorinated tetrahydropyran core, has demonstrated significant potential in drug discovery, particularly in the development of enzyme inhibitors and bioactive probes. Recent studies have focused on its application in modulating protein-protein interactions and as a key intermediate in the synthesis of novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2H-Pyran, 4,4-difluorotetrahydro- as a building block for the development of selective kinase inhibitors. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's interactions with ATP-binding sites, resulting in derivatives with improved potency and selectivity against specific kinase targets. The presence of the difluoromethylene group was found to enhance metabolic stability while maintaining favorable physicochemical properties.

In parallel research, the compound's potential as a fluorinated bioisostere has been investigated. A recent Nature Chemical Biology publication demonstrated its successful incorporation into peptide mimetics, where it effectively replaced traditional carbonyl groups while providing enhanced membrane permeability and resistance to proteolytic degradation. This application is particularly relevant for the development of peptide-based therapeutics targeting intracellular protein-protein interactions.

The synthetic accessibility of 2H-Pyran, 4,4-difluorotetrahydro- has also been a focus of recent investigations. A 2024 Organic Letters report detailed an improved asymmetric synthesis route that achieves high enantiomeric purity (>99% ee) through chiral auxiliary-mediated cyclization. This advancement addresses previous challenges in obtaining optically active forms of the compound, which is crucial for its application in stereoselective biological interactions.

From a pharmacological perspective, preliminary in vivo studies have shown promising results for derivatives of 2H-Pyran, 4,4-difluorotetrahydro- in animal models of inflammatory diseases. The compound's metabolic stability and favorable pharmacokinetic profile, attributed to its fluorinated structure, suggest potential advantages over existing therapeutic scaffolds. However, further toxicological evaluations are ongoing to fully assess its clinical potential.

Looking forward, the versatility of 2H-Pyran, 4,4-difluorotetrahydro- positions it as a valuable tool in chemical biology and drug discovery. Its applications span from fragment-based drug design to the development of imaging probes for biological targets. As synthetic methodologies continue to advance and biological evaluations progress, this compound is expected to play an increasingly important role in addressing challenging therapeutic targets.